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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

tert-Butyl carbazate (CAS: 870-46-2), focusing on its melting point and solubility. This

document consolidates key data, outlines detailed experimental protocols for property

determination, and presents logical workflows relevant to its application in research and

development.

Core Physicochemical Data
tert-Butyl carbazate, also known as Boc-hydrazine, is a crucial reagent in organic synthesis,

particularly for the introduction of the tert-butoxycarbonyl (Boc) protecting group.[1][2] It

typically appears as a white to off-white or colorless crystalline solid.[3][4][5] Understanding its

physical properties is essential for its proper handling, storage, and application in synthetic

chemistry.

Melting Point
The melting point of tert-Butyl carbazate is consistently reported in a narrow range, which is

indicative of its purity. Impurities can lead to a depression and broadening of the melting point

range.[6]

Table 1: Reported Melting Point of tert-Butyl Carbazate
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Melting Point Range (°C) Source(s)

39-42 Multiple sources[1][2][3][5][7]

41-42 Multiple sources[8]

37-41 Home Sunshine Pharma[9]

40-42 (after distillation) Organic Syntheses Procedure[10]

37.0-43.0 Tokyo Chemical Industry

| 41 | Tokyo Chemical Industry[11] |

Solubility
tert-Butyl carbazate exhibits good solubility in common organic solvents, a property that

facilitates its use in a wide array of reaction media. Its solubility in water, however, is limited.[12]

Table 2: Solubility Profile of tert-Butyl Carbazate

Solvent Solubility Source(s)

Methanol Soluble
Multiple sources[1][2][3]
[11]

Ethanol Soluble Multiple sources[1][2][3][9][12]

Acetone Soluble CymitQuimica[12]

| Water | Limited | CymitQuimica[12] |

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of tert-Butyl carbazate.

Melting Point Determination Protocol (Capillary Method)
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This protocol describes a standard method for determining the melting point range of a solid

organic compound using a melting point apparatus (e.g., Mel-Temp) or a Thiele tube.[6][13]

Materials:

tert-Butyl carbazate sample (must be completely dry)

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube setup with mineral oil

Thermometer

Mortar and pestle (if sample is not a fine powder)

Packing tube (long, thin glass tube)

Procedure:

Sample Preparation:

Ensure the tert-Butyl carbazate sample is dry and finely powdered. If necessary, gently

grind the crystals using a clean, dry mortar and pestle.[14]

Press the open end of a capillary tube into the powder multiple times to introduce a small

amount of the sample.[13][15]

To pack the sample, tap the sealed end of the capillary tube firmly on a hard surface. For

more efficient packing, drop the capillary tube (sealed end down) through a long glass

tube onto the benchtop.[13]

The final packed sample height should be 2-3 mm.[13]

Determination:

Rapid (Approximate) Measurement: First, perform a quick determination by heating the

sample at a rapid rate (e.g., 10-20 °C per minute).[14] This will establish an approximate

melting range.
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Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the

approximate melting point. Prepare a new capillary tube with the sample.

Heat the apparatus, but slow the heating rate to 1-2 °C per minute as the temperature

approaches the expected melting point.[15]

Record the temperature at which the first droplet of liquid appears (T1).

Continue heating slowly and record the temperature at which the entire sample has melted

into a clear liquid (T2).

The melting point is reported as the range T1-T2.[6]

Post-Measurement:

Turn off the apparatus and allow it to cool.

Dispose of the used capillary tube in a designated glass waste container.

Solubility Determination Protocol (Gravimetric Method)
This protocol provides a tiered, systematic approach to determining the solubility of tert-Butyl
carbazate in various solvents.

Materials:

tert-Butyl carbazate

Selection of solvents (e.g., water, methanol, ethanol, acetone)

Analytical balance

Vials with screw caps

Vortex mixer and/or sonicator

Thermostatic shaker or water bath (set to 25 °C)

Filtration apparatus (e.g., syringe filters, 0.45 µm)
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Evaporating dish or pre-weighed vial

Procedure:

Saturated Solution Preparation:

Add an excess amount of tert-Butyl carbazate to a known volume of the chosen solvent

(e.g., 5 mL) in a glass vial. The excess solid ensures that a saturated solution is formed.

Seal the vial and place it in a thermostatic shaker set to a constant temperature (e.g., 25

°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. Use of a vortex mixer or sonicator initially can help break up aggregates.[16]

Sample Isolation:

After equilibration, allow the vial to stand undisturbed in the thermostatic bath for several

hours to let the excess solid settle.

Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

syringe.

Attach a syringe filter (0.45 µm) and dispense the clear filtrate into a pre-weighed

evaporating dish or vial. Record the exact volume transferred.

Quantification:

Evaporate the solvent from the filtrate under a gentle stream of nitrogen or in a vacuum

oven at a temperature well below the compound's boiling point.

Once the solvent is fully removed, weigh the dish containing the solid residue.

The mass of the dissolved tert-Butyl carbazate is the final weight minus the initial weight

of the empty dish.

Calculation:
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Calculate the solubility in units of g/L or mg/mL by dividing the mass of the residue by the

volume of the filtrate collected.

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflows for determining the physical

properties of tert-Butyl carbazate and its role in chemical synthesis.
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Sample Preparation

Measurement

Start with Dry Sample

Grind to Fine Powder
(if necessary)

Load Sample into
Capillary Tube (2-3 mm)

Pack Sample Tightly

Place Capillary in
Apparatus

Rapid Heating
(~10-20°C/min)

Determine Approximate MP

Cool Apparatus
(>20°C below approx. MP)

Slow Heating
(~1-2°C/min)

Record T1
(First liquid droplet)

Record T2
(All liquid)

Report Melting Range
(T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Isolation & Quantification

Add Excess Solid to
Known Volume of Solvent

Equilibrate at Constant Temp
(e.g., 24h at 25°C with agitation)

Allow Excess Solid to Settle

Filter Supernatant
(0.45 µm filter)

Transfer Known Volume
of Filtrate to Pre-weighed Dish

Evaporate Solvent

Weigh Residue

Calculate Solubility
(mass/volume)

Report Solubility
(e.g., mg/mL at 25°C)
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Key Synthetic Applications

tert-Butyl Carbazate
(Boc-Hydrazine)

Boc-Azide Synthesis
(Boc Protecting Group Introduction)

Hydrazone Formation
(with Aldehydes/Ketones)

Solid-Phase Peptide Synthesis

Palladium-Catalyzed Cross-Coupling

Intermediate for
HIV-1 Protease Inhibitors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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